3-(methylamino)propane-1-sulfonamide hydrochloride
Description
3-(methylamino)propane-1-sulfonamide hydrochloride is a chemical compound with the molecular formula C4H12N2O2S . It is used for pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of 3-(methylamino)propane-1-sulfonamide hydrochloride is represented by the formula C4H12N2O2S . The molecular weight of this compound is 152.22 .Mechanism of Action
While the specific mechanism of action for 3-(methylamino)propane-1-sulfonamide hydrochloride is not available, sulfonamides, a related class of compounds, are known to inhibit bacterial enzyme dihydropteroate synthetase. This enzyme normally uses para-aminobenzoic acid (PABA) for synthesizing the necessary folic acid. The inhibited reaction is normally necessary in these organisms for the synthesis of folic acid .
Safety and Hazards
The safety data sheet for a related compound, 3-Methylamino-1,2-propanediol, indicates that it causes skin irritation, serious eye irritation, and may cause respiratory irritation . It’s recommended to avoid breathing dust/fume/gas/mist/vapors/spray, wash skin thoroughly after handling, and use only outdoors or in a well-ventilated area .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(methylamino)propane-1-sulfonamide hydrochloride involves the reaction of propane-1-sulfonyl chloride with methylamine, followed by treatment with hydrochloric acid.", "Starting Materials": [ "Propane-1-sulfonyl chloride", "Methylamine", "Hydrochloric acid" ], "Reaction": [ "Step 1: Propane-1-sulfonyl chloride is added dropwise to a solution of methylamine in anhydrous ether at 0°C.", "Step 2: The reaction mixture is stirred at room temperature for 2 hours.", "Step 3: The resulting solid is filtered and washed with ether.", "Step 4: The solid is dissolved in water and treated with hydrochloric acid to form 3-(methylamino)propane-1-sulfonamide hydrochloride.", "Step 5: The product is isolated by filtration, washed with water, and dried under vacuum." ] } | |
CAS RN |
2694744-70-0 |
Molecular Formula |
C4H13ClN2O2S |
Molecular Weight |
188.7 |
Purity |
95 |
Origin of Product |
United States |
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